Cas no 24707-06-0 (1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester)
24707-06-0 structure
Product Name:1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester
CAS No:24707-06-0
MF:C20H12F2O4
MW:354.303692817688
CID:1418010
PubChem ID:71357899
Update Time:2025-04-20
1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester
- bis(4-fluorophenyl) benzene-1,4-dicarboxylate
- 24707-06-0
- DTXSID50781938
-
- Inchi: 1S/C20H12F2O4/c21-15-5-9-17(10-6-15)25-19(23)13-1-2-14(4-3-13)20(24)26-18-11-7-16(22)8-12-18/h1-12H
- InChI Key: RNERALDJUMUWSW-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OC(C1C=CC(C(=O)OC2C=CC(=CC=2)F)=CC=1)=O
Computed Properties
- Exact Mass: 354.07036
- Monoisotopic Mass: 354.07036518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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